Cas no 737822-96-7 (Ethyl 2-(Isobutyramido)thiazole-4-carboxylate)

Ethyl 2-(Isobutyramido)thiazole-4-carboxylate structure
737822-96-7 structure
Product Name:Ethyl 2-(Isobutyramido)thiazole-4-carboxylate
CAS No:737822-96-7
MF:C10H14N2O3S
MW:242.294761180878
MDL:MFCD17549658
CID:1766461
PubChem ID:21914754
Update Time:2025-04-21

Ethyl 2-(Isobutyramido)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(isobutyrylamino)-1,3-thiazole-4-carboxylate
    • 2-isobutyrylamino-thiazole-4-carboxylic acid ethyl ester
    • ethyl 2-(iso-butyrylamino)-1,3-thiazole-4-carboxylate
    • ethyl 2-hydroxymethylthiazole-4-carboxylate
    • 2-Hydroxymethylthiazole-4-carboxylic acid ethyl ester
    • ethyl 2-(hydroxymethyl)-thiazole-4-carboxylate
    • KB-252264
    • AK100833
    • AKOS016001958
    • Ethyl 2-(hydroxymethyl)thiazole-4-carboxylate
    • ANW-69886
    • SureCN2838513
    • ethyl 2-hydroxymethyl-thiazole-5-carboxylate
    • CTK8C3267
    • 2-isobutyrylamino-thiazole-4-carboxylic acid ethyl ester; ethyl 2-(iso-butyrylamino)-1,3-thiazole-4-carboxylate; ethyl 2-hydroxymethylthiazole-4-carboxylate; 2-Hydroxymethylthiazole-4-carboxylic acid ethyl ester; ethyl 2-(hydroxymethyl)-thiazole-4-carboxylate; KB-252264; AK100833; AKOS016001958; Ethyl 2-(hydroxymethyl)thiazole-4-carboxylate; ANW-69886; SureCN2838513; ethyl 2-hydroxymethyl-thiazole-5-carboxylate; CTK8C3267; ethyl 2-(hydr
    • AKOS016671017
    • AS-40920
    • ETHYL 2-(2-METHYLPROPANAMIDO)-1,3-THIAZOLE-4-CARBOXYLATE
    • ethyl 2-(2-methylpropanoylamino)-1,3-thiazole-4-carboxylate
    • 737822-96-7
    • CS-0322508
    • Ethyl 2-isobutyramidothiazole-4-carboxylate
    • Ethyl 2-(isobutyramido)thiazole-4-carboxylate
    • SCHEMBL4875411
    • 4-Thiazolecarboxylic acid, 2-[(2-methyl-1-oxopropyl)amino]-, ethyl ester
    • Ethyl2-isobutyramidothiazole-4-carboxylate
    • DKZVXZMRTPLYGA-UHFFFAOYSA-N
    • MFCD17549658
    • Ethyl 2-(Isobutyramido)thiazole-4-carboxylate
    • MDL: MFCD17549658
    • Inchi: 1S/C10H14N2O3S/c1-4-15-9(14)7-5-16-10(11-7)12-8(13)6(2)3/h5-6H,4H2,1-3H3,(H,11,12,13)
    • InChI Key: DKZVXZMRTPLYGA-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OCC)N=C1NC(C(C)C)=O

Computed Properties

  • Exact Mass: 242.07251349g/mol
  • Monoisotopic Mass: 242.07251349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 96.5Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA

Ethyl 2-(Isobutyramido)thiazole-4-carboxylate Security Information

Ethyl 2-(Isobutyramido)thiazole-4-carboxylate Pricemore >>

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